Cas no 13407-62-0 (Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI))

Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI) structure
13407-62-0 structure
Product Name:Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI)
CAS No:13407-62-0
MF:C14H18O7S
MW:330.353523731232
CID:237587
PubChem ID:255924
Update Time:2025-04-19

Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI)
    • (E)-3-{3-[2-(7-chloro-quinolin-2-yl)-vinyl]-phenyl}-3-oxo-propionic acid methyl ester
    • A-oxo-, methyl ester
    • BEN472
    • Benzenepropanoic acid, 3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]-
    • methyl 3-(3-(2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-oxopropanoate
    • methyl-[E]-3-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-oxopropanoate
    • SureCN4416752
    • NSC82033
    • 13407-62-0
    • DTXSID20928414
    • Methyl 3,6-anhydro-2-O-(4-methylbenzene-1-sulfonyl)hexopyranoside
    • NSC-82033
    • Inchi: 1S/C14H18O7S/c1-8-3-5-9(6-4-8)22(16,17)21-13-12-11(15)10(7-19-12)20-14(13)18-2/h3-6,10-15H,7H2,1-2H3
    • InChI Key: SNGVHYGCQOEARP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(OC)OC2COC1C2O

Computed Properties

  • Exact Mass: 330.07734
  • Monoisotopic Mass: 330.07732408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 99.7Ų

Experimental Properties

  • PSA: 91.29

Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI) Related Literature

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